3-Dimethylaminomethyltetrahydropyran-4-one hydrochloride

• CAS No.: 112775-96-9
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]oxan-4-one;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-9(2)5-7-6-11-4-3-8(7)10;/h7H,3-6H2,1-2H3;1H
• InChI Key: FVZBISGJMUVOGN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1COCCC1=O.Cl

Description

3-Dimethylaminomethyltetrahydropyran-4-one hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.6 g tetrahydropyran-4-one were dissolved in 29 ml acetonitrile, and 9.69 g N,N-dimethyl-methylenammonium chloride, followed by 100 μl acetyl chloride, were added. After the mixture had been stirred at a bath temperature of 60° C. for 45 minutes, it was stirred at room temperature for 60 hours and the precipitate formed was filtered off with suction and dried. 16.4 g 3-dimethylaminomethyltetrahydropyran-4-one hydrochloride were obtained. The corresponding base was liberated from this with methylene chloride and sodium hydroxide solution (32 percent strength by weight).